Cas no 170166-58-2 (1-[1H-1,2,3-Benzotriazol-1-yl(methoxy)methyl]-1H-1,2,3-benzotriazole)

1-[1H-1,2,3-Benzotriazol-1-yl(methoxy)methyl]-1H-1,2,3-benzotriazole is a benzotriazole derivative characterized by its unique molecular structure, incorporating dual benzotriazole moieties linked via a methoxymethyl bridge. This compound exhibits notable stability and reactivity, making it suitable for applications in organic synthesis, particularly as a protecting group or intermediate in complex reactions. Its bifunctional design enhances selectivity and efficiency in nucleophilic substitution and condensation processes. The presence of the methoxy group further modulates its solubility and reactivity profile, allowing for tailored use in diverse chemical environments. This product is valued for its consistent performance and compatibility with a range of reagents, underscoring its utility in advanced synthetic chemistry.
1-[1H-1,2,3-Benzotriazol-1-yl(methoxy)methyl]-1H-1,2,3-benzotriazole structure
170166-58-2 structure
Product Name:1-[1H-1,2,3-Benzotriazol-1-yl(methoxy)methyl]-1H-1,2,3-benzotriazole
CAS No:170166-58-2
MF:C14H12N6O
MW:280.28468132019
CID:4611694
Update Time:2025-10-31

1-[1H-1,2,3-Benzotriazol-1-yl(methoxy)methyl]-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

    • 1-[1H-1,2,3-Benzotriazol-1-yl(methoxy)methyl]-1H-1,2,3-benzotriazole
    • Inchi: 1S/C14H12N6O/c1-21-14(19-12-8-4-2-6-10(12)15-17-19)20-13-9-5-3-7-11(13)16-18-20/h2-9,14H,1H3
    • InChI Key: XFLYFWLTLVFZHH-UHFFFAOYSA-N
    • SMILES: C(N1C2=CC=CC=C2N=N1)(N1C2=CC=CC=C2N=N1)OC

1-[1H-1,2,3-Benzotriazol-1-yl(methoxy)methyl]-1H-1,2,3-benzotriazole Pricemore >>

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Additional information on 1-[1H-1,2,3-Benzotriazol-1-yl(methoxy)methyl]-1H-1,2,3-benzotriazole

Comprehensive Overview of 1-[1H-1,2,3-Benzotriazol-1-yl(methoxy)methyl]-1H-1,2,3-benzotriazole (CAS No. 170166-58-2)

1-[1H-1,2,3-Benzotriazol-1-yl(methoxy)methyl]-1H-1,2,3-benzotriazole (CAS No. 170166-58-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various industries. This compound, often referred to as a benzotriazole derivative, is characterized by its dual benzotriazole moieties connected via a methoxymethyl linker. Its molecular formula is C14H12N6O, and it exhibits properties that make it a subject of interest in fields such as pharmaceutical research, material science, and organic synthesis.

The compound's CAS No. 170166-58-2 serves as a unique identifier in chemical databases, ensuring accurate referencing in scientific literature and regulatory documents. Researchers and industry professionals frequently search for this compound using keywords like "benzotriazole derivatives," "methoxymethyl benzotriazole," and "CAS 170166-58-2 applications." These terms reflect the growing curiosity about its potential uses, particularly in corrosion inhibition and UV stabilization, which are trending topics in material science.

One of the most notable features of 1-[1H-1,2,3-Benzotriazol-1-yl(methoxy)methyl]-1H-1,2,3-benzotriazole is its ability to act as a multifunctional agent. In pharmaceutical research, benzotriazole derivatives are often explored for their bioactive properties, including antimicrobial and anticancer activities. While this specific compound is still under investigation, its structural similarity to other benzotriazole-based drugs suggests promising avenues for future development. Searches for "benzotriazole in drug discovery" and "CAS 170166-58-2 pharmacology" highlight the community's interest in its therapeutic potential.

In the realm of material science, this compound is studied for its role in polymer stabilization and surface protection. The benzotriazole group is known for its ability to absorb UV radiation, making it a candidate for use in sunscreen formulations and protective coatings. Additionally, its potential as a corrosion inhibitor for metals has sparked discussions in industrial forums, with queries like "benzotriazole corrosion resistance" and "CAS 170166-58-2 in coatings" becoming increasingly common.

The synthesis of 1-[1H-1,2,3-Benzotriazol-1-yl(methoxy)methyl]-1H-1,2,3-benzotriazole involves sophisticated organic chemistry techniques, including nucleophilic substitution and cross-coupling reactions. Chemists often search for "synthesis of benzotriazole derivatives" or "CAS 170166-58-2 preparation" to explore optimized synthetic routes. The compound's stability under various conditions is another area of interest, with researchers investigating its thermal degradation and solubility profiles.

Environmental and safety considerations are also critical when discussing CAS No. 170166-58-2. While the compound is not classified as hazardous under current regulations, its ecotoxicological impact and biodegradability are subjects of ongoing research. Queries such as "benzotriazole environmental effects" and "CAS 170166-58-2 safety data" reflect the growing emphasis on green chemistry and sustainable practices in chemical manufacturing.

In conclusion, 1-[1H-1,2,3-Benzotriazol-1-yl(methoxy)methyl]-1H-1,2,3-benzotriazole (CAS No. 170166-58-2) is a versatile compound with broad applicability in pharmaceuticals, materials, and organic synthesis. Its unique structure and functional properties make it a valuable subject for further research, particularly in areas like drug development, UV protection, and corrosion prevention. As scientific interest continues to grow, this compound is poised to play a significant role in advancing these fields.

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